Cas no 2226335-20-0 (6-Methoxy-3-azabicyclo3.1.1heptane Hydrochloride)

• Product Name: 6-Methoxy-3-azabicyclo3.1.1heptane Hydrochloride
• CAS No: 2226335-20-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5174575
• Update Time: 2025-07-10

6-Methoxy-3-azabicyclo3.1.1heptane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptane, 6-methoxy-, hydrochloride (1:1), (1R,5S)-rel-
• 6-Methoxy-3-azabicyclo3.1.1heptane Hydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-9-7-5-2-6(7)4-8-3-5;/h5-8H,2-4H2,1H3;1H/t5-,6+,7+;
• InChI Key： NLJMHRRAGRHFAQ-QQJGYDLDSA-N
• SMILES： O([C@H]1[C@H]2CNC[C@@H]1C2)C.Cl

Additional information on 6-Methoxy-3-azabicyclo3.1.1heptane Hydrochloride

Research Brief on 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride (CAS: 2226335-20-0)

6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride (CAS: 2226335-20-0) is a bicyclic amine derivative that has garnered significant attention in recent pharmaceutical and chemical research due to its potential applications in medicinal chemistry. This compound, characterized by its unique azabicyclic structure, has been explored for its role as a building block in the synthesis of novel therapeutic agents. Recent studies have focused on its utility in central nervous system (CNS) drug development, particularly as a precursor or intermediate in the synthesis of ligands targeting neurotransmitter receptors.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's role in the synthesis of sigma-1 receptor ligands. The study demonstrated that derivatives of 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection, pain modulation, and psychiatric disorders. The researchers utilized a combination of molecular docking and in vitro binding assays to validate the compound's potential, suggesting its applicability in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another study, featured in ACS Chemical Neuroscience (2024), explored the compound's pharmacokinetic properties. The research team conducted in vivo studies in rodent models to assess the blood-brain barrier (BBB) permeability of 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride. Results indicated favorable BBB penetration, making it a promising candidate for CNS-targeted drug delivery. The study also noted the compound's metabolic stability, with minimal degradation observed in liver microsome assays, further supporting its potential for clinical development.

In addition to its CNS applications, 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride has been investigated for its role in asymmetric synthesis. A 2024 publication in Organic Letters detailed its use as a chiral auxiliary in the enantioselective synthesis of complex heterocycles. The study reported high enantiomeric excess (ee) and yield, underscoring the compound's versatility in organic synthesis. This finding opens new avenues for its use in the production of optically active pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride. A recent review in Chemical Reviews (2024) highlighted the need for optimized synthetic routes to improve yield and reduce production costs. The review also called for further toxicological studies to ensure the compound's safety profile, particularly for long-term therapeutic use.

In conclusion, 6-Methoxy-3-azabicyclo[3.1.1]heptane Hydrochloride (CAS: 2226335-20-0) represents a versatile and promising compound in both medicinal chemistry and organic synthesis. Its potential applications in CNS drug development, coupled with its utility in asymmetric synthesis, make it a valuable focus for ongoing research. Future studies should address scalability and safety to fully realize its therapeutic potential.